Cas no 1354015-12-5 (2-Amino-N-isopropyl-N-((R)-1-methyl-pyrrolidin-3-yl)-acetamide)

• Product Name: 2-Amino-N-isopropyl-N-((R)-1-methyl-pyrrolidin-3-yl)-acetamide
• CAS No: 1354015-12-5
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 2161879
• Update Time: 2025-05-20

2-Amino-N-isopropyl-N-((R)-1-methyl-pyrrolidin-3-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-isopropyl-n-((r)-1-methyl-pyrrolidin-3-yl)-acetamide
• (R)-2-Amino-N-isopropyl-N-(1-methylpyrrolidin-3-yl)acetamide
• AM96475
• 2-Amino-N-isopropyl-N-((R)-1-methylpyrrolidin-3-yl)acetamide
• 2-Amino-N-isopropyl-N-((R)-1-methyl-pyrrolidin-3-yl)-acetamide

• Inchi： 1S/C10H21N3O/c1-8(2)13(10(14)6-11)9-4-5-12(3)7-9/h8-9H,4-7,11H2,1-3H3/t9-/m1/s1
• InChI Key： KEIUFNACHLTDGI-SECBINFHSA-N
• SMILES： O=C(CN)N(C(C)C)[C@H]1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-isopropyl-N-((R)-1-methyl-pyrrolidin-3-yl)-acetamide

2-Amino-N-isopropyl-N-((R)-1-methyl-pyrrolidin-3-yl)-acetamide: A Comprehensive Overview

2-Amino-N-isopropyl-N-((R)-1-methyl-pyrrolidin-3-yl)-acetamide (CAS No: 1354015-12-5) is a complex organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique properties and applications.

The molecular structure of 2-Amino-N-isopropyl-N-((R)-1-methyl-pyrrolidin-3-yl)-acetamide comprises an amino group attached to a pyrrolidine ring, which is further substituted with an isopropyl group. This configuration imparts the compound with distinct chemical and biological properties. Recent studies have highlighted its role in drug delivery systems, where its ability to enhance bioavailability has been extensively explored.

One of the most promising applications of this compound lies in its use as a precursor in the synthesis of advanced materials. Researchers have demonstrated that 2-Amino-N-isopropyl-N-((R)-1-methyl-pyrrolidin-3-yl)-acetamide can be employed in the development of self-healing polymers, which have the potential to revolutionize industries such as aerospace and automotive manufacturing.

In the pharmaceutical sector, this compound has shown potential as a building block for novel drug molecules. Its ability to form stable amide bonds makes it an ideal candidate for drug design, particularly in the development of peptide-based therapies. Recent advancements in medicinal chemistry have leveraged this property to create more effective and targeted drug delivery systems.

The synthesis of 2-Amino-N-isopropyl-N-((R)-1-methyl-pyrrolidin-3-yl)-acetamide involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. The use of advanced catalytic techniques has significantly improved the efficiency of this synthesis, making it more accessible for large-scale production.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods have been subjects of recent research. Scientists are exploring ways to minimize the environmental footprint of its production processes, aligning with global sustainability goals.

In conclusion, 2-Amino-N-isopropyl-N-((R)-1-methyl-pyrrolidin-3-yl)-acetamide (CAS No: 1354015-12-5) stands as a testament to the innovative potential of organic chemistry. Its diverse applications and ongoing research promise exciting developments across multiple disciplines in the coming years.